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For Researchers, Scientists, and Drug Development Professionals

Introduction

Megastigm-7-ene-3,4,6,9-tetrol is a naturally occurring megastigmane, a class of C13-
norisoprenoids derived from the degradation of carotenoids. First identified in Apollonias
barbujana and later in Desmos cochinchinensis var. fulvescens Ban, this compound has
garnered interest for its potential biological activities and its use in the fragrance and flavor
industries.[1][2] This technical guide provides a comprehensive review of the available literature
on Megastigm-7-ene-3,4,6,9-tetrol, focusing on its chemical properties, isolation, structural
elucidation, and known biological significance.

Chemical and Physical Properties

Megastigm-7-ene-3,4,6,9-tetrol is a tetrol with the molecular formula C13H2404.[2] Its
structure features a cyclohexane ring with multiple hydroxyl groups and an unsaturated side
chain. The specific stereochemistry of the compound is crucial for its biological activity and
sensory properties. While detailed physicochemical data for this specific tetrol is not readily
available in the public domain, general properties of megastigmane derivatives suggest it is
likely a viscous oil or a low-melting solid.

Table 1: Physicochemical Properties of Megastigm-7-ene-3,4,6,9-tetrol
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Property Value Source
Molecular Formula C13H2404 [2]
Molecular Weight 244.33 g/mol N/A
CAS Number 180164-14-1 N/A

Apollonias barbujana, Desmos
Natural Sources cochinchinensis var. [1]

fulvescens Ban

Isolation and Structural Elucidation

The isolation of Megastigm-7-ene-3,4,6,9-tetrol from its natural sources typically involves
solvent extraction of the plant material followed by various chromatographic techniques. A
general workflow for the isolation of megastigmane derivatives is outlined below. The structure
of this compound was elucidated primarily through one-dimensional (1D) and two-dimensional
(2D) Nuclear Magnetic Resonance (NMR) spectroscopy, along with mass spectrometry.

Experimental Protocol: General Isolation of
Megastigmane Derivatives from Plant Material

o Extraction: Dried and powdered plant material (e.g., leaves, stems) is subjected to sequential
extraction with solvents of increasing polarity, such as n-hexane, ethyl acetate, and
methanol.

o Fractionation: The crude extracts are then fractionated using techniques like column
chromatography on silica gel or Sephadex LH-20.

« Purification: Individual fractions are further purified by preparative thin-layer chromatography
(TLC) or high-performance liquid chromatography (HPLC) to yield the pure compound.

 Structure Elucidation: The structure of the isolated compound is determined by spectroscopic
methods, including *H NMR, 3C NMR, COSY, HSQC, HMBC, and NOESY experiments, as
well as high-resolution mass spectrometry (HRMS).

Below is a conceptual workflow for the isolation and identification process.
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Isolation and Identification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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